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Compound of Interest

Compound Name: N-Succinylglycine

Cat. No.: B1202058 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of N-Succinylglycine, a compound utilized in various research and

development applications. Adherence to these procedures is critical for ensuring laboratory

safety, regulatory compliance, and environmental protection.

N-Succinylglycine is a white crystalline solid that is not classified as a hazardous substance

for transport. However, it is categorized as causing serious eye irritation (H319). Therefore,

appropriate handling and disposal are necessary to mitigate any potential risks. The primary

method of disposal is through a licensed chemical waste management service, in accordance

with local, state, and federal regulations.

Key Data for N-Succinylglycine Disposal
For quick reference, the following table summarizes essential quantitative data for N-
Succinylglycine.
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Property Value

Molecular Formula C₆H₉NO₅[1]

Molecular Weight 175.14 g/mol [1]

Appearance White crystalline powder

GHS Hazard Statement H319: Causes serious eye irritation

Storage Class 13 - Non-Combustible Solids

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for the disposal of N-Succinylglycine in a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling N-Succinylglycine for disposal,

ensure you are wearing the appropriate personal protective equipment:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

2. Waste Collection and Segregation:

Solid Waste:

Collect unwanted solid N-Succinylglycine in a designated, clearly labeled hazardous

waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, tight-fitting lid.

Use a spatula or scoop to carefully transfer the solid material, avoiding the creation of

dust.
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Contaminated Materials:

Any materials contaminated with N-Succinylglycine, such as weighing boats, pipette tips,

or gloves, should also be placed in the designated hazardous waste container.

3. Container Labeling:

Clearly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "N-Succinylglycine"

The approximate quantity of waste

The appropriate GHS pictogram (an exclamation mark for eye irritation)

The date of accumulation

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Ensure the storage area is away from incompatible materials.

Do not mix N-Succinylglycine waste with other chemical waste streams.

5. Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Provide the waste disposal service with a complete and accurate description of the waste.

Crucially, do not dispose of N-Succinylglycine down the drain or in the regular trash.
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Succinylglycine.
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Caption: Workflow for the proper disposal of N-Succinylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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